Cas no 1565972-87-3 (5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1565972-87-3
• MF: C₄H₂F₂N₂O₃
• MW: 164.067087650299
• CID: 6263760
• PubChem ID: 104632905
• Update Time: 2025-05-24

5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylicacid
• 1565972-87-3
• EN300-1119863

• Inchi： 1S/C4H2F2N2O3/c5-1(6)3-7-2(4(9)10)8-11-3/h1H,(H,9,10)
• InChI Key： GFNNYTMBYFRHRW-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(=O)O)=NO1)F

Computed Properties

• Exact Mass: 164.00334825g/mol
• Monoisotopic Mass: 164.00334825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-(difluoromethyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(Difluoromethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No. 1565972-87-3)

5-(Difluoromethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid, also known by its CAS registry number 1565972-87-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and material science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two adjacent oxygen and nitrogen atoms. The presence of the difluoromethyl group at the 5-position and the carboxylic acid group at the 3-position imparts unique electronic and structural properties to this molecule.

The synthesis of 5-(Difluoromethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. One such approach involves the cyclization of a suitable precursor under controlled conditions, followed by functionalization to introduce the difluoromethyl group. The incorporation of fluorine atoms into organic compounds has been a focal point in recent research due to their ability to enhance stability and bioavailability.

Applications in Material Science: The compound has shown promise in various applications, particularly in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that films made from this compound exhibit excellent charge transport characteristics, which are essential for high-performance electronic devices.

Biochemical Applications: In the biochemical realm, 5-(Difluoromethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid has been explored as a potential lead compound for drug discovery. Its ability to interact with specific biological targets has been investigated through computational modeling and in vitro assays. Researchers have reported that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, making it a subject of interest for further pharmacological studies.

Environmental Impact: The environmental fate and toxicity of CAS No. 1565972-87-3 have also been studied to ensure its safe handling and application. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its potential persistence in the environment. However, further research is required to fully understand its impact on aquatic ecosystems and soil microbiota.

Safety Considerations: While handling this compound, it is essential to adhere to standard laboratory safety protocols. Although not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during synthesis and characterization procedures. Storage conditions should also be carefully monitored to prevent degradation or contamination.

In conclusion, 5-(Difluoromethyl)-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No. 1565972-87-3) represents a versatile building block with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups continue to inspire innovative research directions, contributing to advancements in materials science and biotechnology.